Cas no 1481246-00-7 ((1-(Pyrazin-2-yl)azetidin-3-yl)methanamine)

• Product Name: (1-(Pyrazin-2-yl)azetidin-3-yl)methanamine
• CAS No: 1481246-00-7
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5046226
• Update Time: 2025-05-25

(1-(Pyrazin-2-yl)azetidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(pyrazin-2-yl)azetidin-3-yl)methanamine
• (1-pyrazin-2-ylazetidin-3-yl)methanamine
• (1-(Pyrazin-2-yl)azetidin-3-yl)methanamine

• Inchi： 1S/C8H12N4/c9-3-7-5-12(6-7)8-4-10-1-2-11-8/h1-2,4,7H,3,5-6,9H2
• InChI Key： JFZZHTOFPJCEDW-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CN=2)CC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• XLogP3: -0.7
• Topological Polar Surface Area: 55

Additional information on (1-(Pyrazin-2-yl)azetidin-3-yl)methanamine

Introduction to (1-(Pyrazin-2-yl)azetidin-3-yl)methanamine (CAS No. 1481246-00-7)

The compound (1-(Pyrazin-2-yl)azetidin-3-yl)methanamine, identified by the CAS registry number 1481246-00-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures, and incorporates a pyrazine moiety, making it a unique derivative with distinct chemical and biological properties.

Azetidines are known for their structural rigidity and stability, which often contribute to their pharmacokinetic properties. The integration of a pyrazine ring further enhances the compound's electronic characteristics, making it an interesting candidate for drug design. Recent studies have highlighted the potential of such compounds in targeting specific biological pathways, particularly in the realm of oncology and neurodegenerative diseases.

The synthesis of (1-(Pyrazin-2-yl)azetidin-3-yl)methanamine involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and ring-closing reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to modulate key enzymes and receptors has been extensively investigated, with findings published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications. These studies underscore its potential as a lead compound for drug development.

In terms of applications, (1-(Pyrazin-2-yl)azetidin-3-yl)methanamine has been explored for its role in inhibiting histone deacetylases (HDACs), which are implicated in various cancers. Additionally, its antioxidant properties make it a viable candidate for combating oxidative stress-related disorders. Recent advancements in computational chemistry have further elucidated its binding affinities and selectivity profiles, providing deeper insights into its therapeutic potential.

The structural versatility of this compound also lends itself to combinatorial chemistry approaches. By modifying the pyrazine ring or the azetidine framework, researchers can generate a library of analogs with diverse biological activities. This approach has been instrumental in expanding the scope of research on azetidine derivatives.

Moreover, the environmental impact of synthesizing such compounds has become a focal point in green chemistry initiatives. Efforts to develop eco-friendly synthesis routes for (1-(Pyrazin-2-yl)azetidin-3-yl)methanamine have yielded promising results, aligning with global sustainability goals.

In conclusion, (1-(Pyrazin-2-yl)azetidin-3 yl)methanamine stands at the intersection of organic synthesis and pharmacological innovation. With ongoing research uncovering new dimensions of its utility, this compound continues to be a subject of interest for scientists worldwide.